Cas no 120851-71-0 (trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid)

• Product name: trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid
• CAS No: 120851-71-0
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 63521
• PubChem ID: 46864073

trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid
• TRANS-1-BENZOYL-4-PHENYL-L-PROLINE (INTERMEDIATE OF FOSINOPRIL )
• trans-1-benzoyl-4-phenyl-L-proline
• trans-1-Benzoyl-4-ph
• A804604
• AM20020294
• SCHEMBL10469216
• AKOS015889663
• (2S,4S)-1-benzoyl-4-phenylpyrrolidine-2-carboxylic acid
• 94005-34-2
• Q-100101
• (Trans)-1-benzoyl-4-phenyl-L-proline
• NJMASXVCJXPDME-CVEARBPZSA-N
• L-Proline, 1-benzoyl-4-phenyl-, trans- (9CI)
• 120851-71-0
• Proline,1-benzoyl-4-phenyl-
• DTXSID80923581
• 1-Benzoyl-4-phenylproline

• MDL： MFCD08063936
• Inchi： 1S/C18H17NO3/c20-17(14-9-5-2-6-10-14)19-12-15(11-16(19)18(21)22)13-7-3-1-4-8-13/h1-10,15-16H,11-12H2,(H,21,22)/t15-,16+/m1/s1
• InChI Key： NJMASXVCJXPDME-CVEARBPZSA-N
• SMILES： C1=CC=C(C=C1)[C@@H]2C[C@@H](C(=O)O)N(C2)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 295.12100
• Monoisotopic Mass: 295.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.266
• Boiling Point: 518.142 °C at 760 mmHg
• Flash Point: 267.163 °C
• Refractive Index: 1.622
• PSA: 57.61000
• LogP: 2.70740

trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid Security Information

trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid

Comprehensive Overview of trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid (CAS No. 120851-71-0)

trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid (CAS No. 120851-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine backbone and benzoyl and phenyl substituents, is often explored for its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its carboxylic acid functional group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid has surged, driven by its relevance in medicinal chemistry and biopharmaceutical applications. Researchers are particularly interested in its potential to act as a scaffold for designing novel therapeutics targeting neurological and inflammatory diseases. The compound's stereochemistry (trans-configuration) is also a critical factor, as it influences binding affinity and selectivity in biological systems. This aligns with the growing trend of structure-activity relationship (SAR) studies, which are pivotal in modern drug development.

From a synthetic perspective, CAS No. 120851-71-0 is often synthesized via multi-step organic reactions, including amidation, cyclization, and ester hydrolysis. Its purity and yield are meticulously optimized to meet the stringent requirements of GMP (Good Manufacturing Practice) standards, especially when used in preclinical studies. The compound's solubility and stability under various pH conditions are also extensively studied, as these properties are crucial for formulation development.

The rise of computational chemistry and AI-driven drug design has further amplified interest in trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models are frequently employed to predict its interactions with biological targets. This approach not only accelerates the drug discovery process but also reduces reliance on traditional trial-and-error methods, a topic frequently searched by professionals in the field.

Another hot topic linked to this compound is its potential role in green chemistry. Researchers are exploring eco-friendly synthetic routes, such as catalysis and microwave-assisted synthesis, to minimize waste and energy consumption. This aligns with global sustainability goals and the pharmaceutical industry's shift toward environmentally benign practices. Such innovations are often highlighted in scientific forums and peer-reviewed journals, making them highly searchable keywords.

In summary, trans-1-Benzoyl-4-phenylpyrrolidine-2-carboxylic acid (CAS No. 120851-71-0) represents a fascinating intersection of organic synthesis, drug discovery, and sustainable chemistry. Its multifaceted applications and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications. As the field evolves, this compound is likely to remain a focal point for innovations addressing unmet medical needs and environmental challenges.